Cas no 1480151-85-6 (tert-butyl 2-(4-fluoro-2-methylphenyl)-4-oxopiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(4-fluoro-2-methylphenyl)-4-oxopiperidine-1-carboxylate
• CAS No: 1480151-85-6
• MF: C₁₇H₂₂FNO₃
• MW: 307.359888553619
• MDL: MFCD24537210
• CID: 3161030
• PubChem ID: 68534887
• Update Time: 2025-06-09

tert-butyl 2-(4-fluoro-2-methylphenyl)-4-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• [1,4]Diazepane-1-carboxylic acid methyl ester hydrochloride
• Tert-Butyl 2-(4-Fluoro-2-Methylphenyl)-4-Oxopiperidine-1-Carboxylate
• Tert-Butyl 2-(4-Fluoro-2-Methylphenyl)-4-Oxopiperidine-1-Carboxylate(WX160156)
• 1-Boc-2-(4-fluoro-2-methylphenyl)-4-oxopiperidine
• AS-72412
• 1-Boc-2-(4-fluoro-2-methylphenyl)piperidin-4-one
• MFCD24537210
• SY124347
• W15070
• CS-0036023
• AKOS027429988
• 1480151-85-6
• tert-Butyl2-(4-fluoro-2-methylphenyl)-4-oxopiperidine-1-carboxylate
• SCHEMBL3163732
• t-Butyl 2-(4-fluoro-2-methylphenyl)-4-oxopiperidine-1-carboxylate
• tert-butyl 2-(4-fluoro-2-methylphenyl)-4-oxopiperidine-1-carboxylate

• MDL： MFCD24537210
• Inchi： 1S/C17H22FNO3/c1-11-9-12(18)5-6-14(11)15-10-13(20)7-8-19(15)16(21)22-17(2,3)4/h5-6,9,15H,7-8,10H2,1-4H3
• InChI Key： ZIXNBIHJGZBQBM-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(=O)CC1C1=CC=C(F)C=C1C

Computed Properties

• Exact Mass: 307.158
• Monoisotopic Mass: 307.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 417.2±45.0 °C at 760 mmHg
• Flash Point: 206.1±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

tert-butyl 2-(4-fluoro-2-methylphenyl)-4-oxopiperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl 2-(4-fluoro-2-methylphenyl)-4-oxopiperidine-1-carboxylate

Professional Introduction to Tert-butyl 2-(4-fluoro-2-methylphenyl)-4-oxopiperidine-1-carboxylate (CAS No. 1480151-85-6)

Tert-butyl 2-(4-fluoro-2-methylphenyl)-4-oxopiperidine-1-carboxylate, with the CAS number 1480151-85-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in medicinal chemistry, particularly in the synthesis of bioactive molecules. The structural features of this compound, including its tert-butyl substituent and the presence of a piperidine ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further derivatization and exploration.

The 4-fluoro-2-methylphenyl moiety in the molecular structure of Tert-butyl 2-(4-fluoro-2-methylphenyl)-4-oxopiperidine-1-carboxylate is particularly noteworthy. Fluorinated aromatic rings are commonly incorporated into pharmaceutical compounds due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. The presence of a methyl group at the 2-position further influences the electronic properties of the aromatic ring, potentially affecting the compound's interactions with biological targets. These structural elements make this compound a promising candidate for drug discovery efforts aimed at developing novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. Piperidine derivatives, such as Tert-butyl 2-(4-fluoro-2-methylphenyl)-4-oxopiperidine-1-carboxylate, have been extensively studied for their potential as pharmacological tools. The piperidine ring is a common pharmacophore in many approved drugs due to its ability to provide optimal interactions with biological targets. Additionally, the oxo group at the 4-position introduces additional functional diversity, allowing for further chemical modifications to tailor the compound's properties for specific applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to more efficiently screen and design potential drug candidates. The structural features of Tert-butyl 2-(4-fluoro-2-methylphenyl)-4-oxopiperidine-1-carboxylate make it an attractive candidate for virtual screening campaigns aimed at identifying novel inhibitors or modulators of interest. By leveraging these computational tools, researchers can predict the binding affinity and selectivity of this compound against various biological targets, thereby accelerating the drug discovery process.

The synthesis of Tert-butyl 2-(4-fluoro-2-methylphenyl)-4-oxopiperidine-1-carboxylate involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the tert-butyl group provides stability to the molecule during synthetic transformations, while the fluoro-substituted aromatic ring necessitates conditions that preserve its integrity. Researchers often employ protecting group strategies and carefully selected reaction conditions to achieve the desired product with minimal side reactions. The oxo-piperidine core requires precise control during synthesis to maintain its structural integrity, which is crucial for downstream applications.

The potential applications of Tert-butyl 2-(4-fluoro-2-methylphenyl)-4-oxopiperidine-1-carboxylate extend beyond traditional pharmaceutical uses. This compound has shown promise in preclinical studies as a tool for exploring new therapeutic modalities. Its unique structural features make it a versatile scaffold for designing molecules that can interact with biological targets in novel ways. For instance, researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors or as a component in more complex drug candidates targeting neurological disorders.

In conclusion, Tert-butyl 2-(4-fluoro-2-methylphenyl)-4-oxopiperidine-1-carboxylate (CAS No. 1480151-85-6) is a structurally complex and functionally interesting compound with significant potential in pharmaceutical research. Its combination of a tert-butyl substituent, fluoro-substituted aromatic ring, and piperidine core makes it a valuable building block for further chemical exploration. As advancements continue in drug discovery technologies and synthetic methodologies, compounds like this are expected to play an increasingly important role in developing next-generation therapeutic agents.